![molecular formula C14H14ClNO3 B6146958 2-[(4-chloro-2,3-dihydro-1H-inden-1-yl)carbamoyl]cyclopropane-1-carboxylic acid, Mixture of diastereomers CAS No. 1572418-25-7](/img/no-structure.png)
2-[(4-chloro-2,3-dihydro-1H-inden-1-yl)carbamoyl]cyclopropane-1-carboxylic acid, Mixture of diastereomers
Overview
Description
The compound contains an indane group, which is a bicyclic compound consisting of a benzene ring fused with a cyclopentane ring . It also contains a carbamoyl group (NH2CO-) and a cyclopropane carboxylic acid group. The presence of the term “mixture of diastereomers” suggests that the compound exists in different forms that are not mirror images of each other.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a cyclopropane derivative with an indene derivative, followed by carbamoylation and carboxylation.", "Starting Materials": [ "Cyclopropane-1-carboxylic acid", "4-chloro-2,3-dihydro-1H-indene", "N,N-dimethylformamide", "Triethylamine", "N,N'-dicyclohexylcarbodiimide", "Diisopropylethylamine", "Chloroform", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "The cyclopropane-1-carboxylic acid is reacted with N,N-dimethylformamide and triethylamine to form an activated ester intermediate.", "The 4-chloro-2,3-dihydro-1H-indene is reacted with N,N'-dicyclohexylcarbodiimide and diisopropylethylamine to form an indene derivative.", "The activated ester intermediate and indene derivative are then reacted together in chloroform to form the carbamoylated product.", "The carbamoylated product is then treated with hydrochloric acid to remove the carbamate protecting group and expose the amine functionality.", "The exposed amine functionality is then reacted with cyclopropane-1-carboxylic acid and sodium hydroxide to form the final carboxylated product, which is a mixture of diastereomers." ] } | |
CAS RN |
1572418-25-7 |
Product Name |
2-[(4-chloro-2,3-dihydro-1H-inden-1-yl)carbamoyl]cyclopropane-1-carboxylic acid, Mixture of diastereomers |
Molecular Formula |
C14H14ClNO3 |
Molecular Weight |
279.7 |
Purity |
95 |
Origin of Product |
United States |
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